Cas no 58085-76-0 (Phenol, 3,5-dinonyl-)

• Product Name: Phenol, 3,5-dinonyl-
• CAS No: 58085-76-0
• MF: C₂₄H₄₂O
• MW: 346.589687824249
• CID: 378266
• PubChem ID: 93940
• Update Time: 2025-04-19

Phenol, 3,5-dinonyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-dinonyl-
• 3,5-Dinonylphenol
• 3,5-di(nonyl)phenol
• SCHEMBL4971459
• 58085-76-0
• DTXSID40206807
• EINECS 261-106-2
• NS00022414

• Inchi： 1S/C24H42O/c1-3-5-7-9-11-13-15-17-22-19-23(21-24(25)20-22)18-16-14-12-10-8-6-4-2/h19-21,25H,3-18H2,1-2H3
• InChI Key： LAVFEHMYWVKTNW-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCCCCCCCC)CCCCCCCCC

Computed Properties

• Exact Mass: 346.32376
• Monoisotopic Mass: 346.323566
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.901
• Boiling Point: 464.1°Cat760mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.494
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids